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Compound of Interest

Compound Name: Hexaphenyldisiloxane

Cat. No.: B154894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hexaphenyldisiloxane (CAS

1829-40-9), a significant organosilicon compound. This document collates critical data on its

chemical and physical properties, synthesis methodologies, key applications, and safety and

handling guidelines. The information is structured to be a vital resource for professionals in

research, development, and drug formulation.

Core Chemical and Physical Properties
Hexaphenyldisiloxane is a white to off-white crystalline solid characterized by its high thermal

stability and dielectric properties.[1] It is an essential intermediate and building block in various

fields of materials science and organic synthesis.

Table 1: Physicochemical Properties of Hexaphenyldisiloxane
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Property Value Reference

CAS Number 1829-40-9 [1][2][3]

Molecular Formula C36H30OSi2 [1][4]

Molecular Weight 534.81 g/mol [1][3]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 226 - 230 °C [1]

Boiling Point 494 °C [4]

Density 1.2 g/cm³ [4]

Refractive Index 1.6800 [4]

Flash Point >200 °C [4]

Water Solubility
Insoluble (predicted log10WS

of -28.57)
Cheméo

Octanol/Water Partition

Coefficient (logP)
4.337 (predicted) Cheméo

Table 2: Spectroscopic and Structural Data Identifiers
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Data Type Identifier/Typical Values Reference

¹H NMR
Signals corresponding to

phenyl protons
ChemicalBook

¹³C NMR
Signals corresponding to

phenyl carbons
ChemicalBook

Infrared (IR) Spectroscopy
Characteristic peaks for Si-O-

Si and phenyl groups
ChemicalBook

Mass Spectrometry (MS)

Molecular ion peak and

fragmentation pattern

consistent with the structure

ChemicalBook

Crystal Structure Triclinic, P-1 space group [5]

Synthesis of Hexaphenyldisiloxane: Experimental
Protocols
The primary synthesis routes for hexaphenyldisiloxane involve the hydrolysis of

triphenylchlorosilane or the condensation of triphenylsilanol. While specific, detailed industrial

protocols are proprietary, the following represents a generalized laboratory-scale procedure

based on established organosilicon chemistry.

2.1. Synthesis via Hydrolysis of Triphenylchlorosilane

This method involves the controlled reaction of triphenylchlorosilane with water, typically in the

presence of a base to neutralize the hydrochloric acid byproduct.

Experimental Protocol:

Dissolution: Dissolve triphenylchlorosilane in a suitable water-immiscible organic solvent

such as diethyl ether or toluene in a reaction flask equipped with a stirrer and a dropping

funnel.

Hydrolysis: Slowly add a stoichiometric amount of water, or an aqueous solution of a weak

base (e.g., sodium bicarbonate), to the stirred solution from the dropping funnel. Maintain the
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temperature of the reaction mixture, as the hydrolysis can be exothermic.

Neutralization & Separation: After the addition is complete, continue stirring for a specified

period to ensure the reaction goes to completion. If a base was used, the aqueous layer

containing the salt byproduct is separated using a separatory funnel. If only water was used,

wash the organic layer with a dilute base solution followed by water to remove any residual

acid.

Drying & Solvent Removal: Dry the organic layer over an anhydrous drying agent (e.g.,

sodium sulfate or magnesium sulfate). Filter off the drying agent and remove the solvent

under reduced pressure using a rotary evaporator.

Purification: The crude hexaphenyldisiloxane is then purified by recrystallization from a

suitable solvent, such as ethanol or a hexane/toluene mixture, to yield the final crystalline

product.
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in Organic Solvent Addition of Water/Aqueous Base

Slow Addition
Hydrolysis Reaction

Stirring
Separation of Aqueous Layer

Phase Separation
Drying of Organic Layer Solvent Evaporation Recrystallization

Crude Product
Hexaphenyldisiloxane

Purified Product

Click to download full resolution via product page

Synthesis of Hexaphenyldisiloxane from Triphenylchlorosilane.

2.2. Synthesis via Condensation of Triphenylsilanol

This route involves the dehydration of triphenylsilanol, which can be achieved thermally or with

the aid of a catalyst.

Experimental Protocol:

Reactant Setup: Place triphenylsilanol in a reaction vessel equipped with a condenser and a

means for water removal (e.g., a Dean-Stark trap).

Catalyst Addition (Optional): A catalytic amount of a suitable acid or base can be added to

facilitate the condensation.
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Reaction: Heat the mixture to a temperature sufficient to drive off water, promoting the

condensation reaction to form the Si-O-Si bond.

Workup and Purification: After the reaction is complete (as monitored by the cessation of

water evolution), the crude product is cooled and purified, typically by recrystallization as

described in the previous method.

Key Applications of Hexaphenyldisiloxane
Hexaphenyldisiloxane's unique properties make it a valuable compound in several advanced

applications.

3.1. Catalyst in the Synthesis of Pyrite (FeS₂)

Hexaphenyldisiloxane has been demonstrated to act as a catalyst in the metathesis reaction

for the synthesis of pyrite (FeS₂) at lower temperatures than typically required.[1][2][6] It is

hypothesized that the polar Si-O functional group coordinates to iron chloride species,

influencing the reaction pathway and circumventing diffusion-limited intermediates.[1]

Generalized Experimental Protocol:

Reactant Preparation: In an inert atmosphere (e.g., a glovebox), thoroughly mix the

reactants, typically iron(II) chloride (FeCl₂) and sodium disulfide (Na₂S₂), with a catalytic

amount of hexaphenyldisiloxane.

Reaction: The mixture is sealed in a suitable reaction vessel and heated to the desired

reaction temperature (e.g., 150 °C) for a specified duration.

Product Isolation and Analysis: After cooling, the product mixture is washed to remove

byproducts (e.g., NaCl), and the resulting pyrite is dried and characterized.

3.2. Intermediate in Silicone Polymer Synthesis

Hexaphenyldisiloxane serves as a key intermediate in the production of specialized silicone

polymers.[7] The incorporation of phenyl groups enhances the thermal stability, refractive

index, and radiation resistance of the resulting polymers.

Conceptual Workflow:
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The synthesis of phenyl-containing silicone polymers can involve the ring-opening

polymerization of cyclic siloxanes in the presence of a chain-terminating agent like

hexaphenyldisiloxane, or through condensation reactions of phenyl-substituted silanols,

where hexaphenyldisiloxane can be a precursor or a model compound.
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Role of Hexaphenyldisiloxane in Phenyl-Silicone Polymer Synthesis.

3.3. Other Noteworthy Applications

Electronics Industry: Utilized in the manufacturing of high-performance insulating materials

due to its excellent dielectric properties.[1]

Cosmetics and Personal Care: Incorporated into formulations to provide a smooth texture

and enhance product stability.[1]
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Flame Retardants: Used in patented formulations for flame-retardant resin compositions.[4]

Water Treatment: Employed in the synthesis of cross-linked porous polymers for water

treatment applications.[4]

Biological Activity and Toxicological Profile
Extensive literature searches for specific biological activity, cytotoxicity, or interaction with

cellular signaling pathways for hexaphenyldisiloxane did not yield any dedicated studies. This

is consistent with the general understanding of many high-molecular-weight, fully substituted

siloxanes, which are often considered to be biologically inert.

Polydimethylsiloxanes (PDMS), a related class of silicone polymers, have been studied for their

biocompatibility. While some studies on specific formulations of PDMS have shown

concentration-dependent cytotoxicity, pure, well-characterized silicones are generally

considered to have low toxicity.[8] Given the chemical nature of hexaphenyldisiloxane, it is

presumed to have a low order of toxicity. However, as with any chemical, appropriate safety

precautions should be taken.

Due to the lack of specific data on biological signaling pathways, a diagram for this section is

not applicable. The evidence suggests that hexaphenyldisiloxane does not directly participate

in known biological signaling cascades.

Safety and Handling
Table 3: GHS Hazard and Precautionary Statements
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Category Codes Description

Hazard Statements H315, H319, H335

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.[3]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

Avoid breathing dust. Wash

skin thoroughly after handling.

Use only outdoors or in a well-

ventilated area. Wear

protective gloves/eye

protection/face protection. IF

ON SKIN: Wash with plenty of

water. IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[3]

Handling Recommendations:

Use in a well-ventilated area or with local exhaust ventilation.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust.

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion
Hexaphenyldisiloxane (CAS 1829-40-9) is a versatile and important organosilicon compound

with a well-defined set of physical and chemical properties. Its primary utility lies in materials

science, particularly as a catalyst and a precursor for high-performance phenyl-containing

silicone polymers. While it is presumed to have low biological activity, standard laboratory

safety practices are essential when handling this compound. This guide serves as a
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foundational resource for researchers and professionals working with or considering the use of

hexaphenyldisiloxane in their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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